Cas no 2227759-07-9 ((3S)-1-amino-5-methoxy-5-methylhexan-3-ol)

• Product Name: (3S)-1-amino-5-methoxy-5-methylhexan-3-ol
• CAS No: 2227759-07-9
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6307957
• PubChem ID: 165751479
• Update Time: 2025-05-24

(3S)-1-amino-5-methoxy-5-methylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-amino-5-methoxy-5-methylhexan-3-ol
• 2227759-07-9
• EN300-1805034

• Inchi： 1S/C8H19NO2/c1-8(2,11-3)6-7(10)4-5-9/h7,10H,4-6,9H2,1-3H3/t7-/m0/s1
• InChI Key： ZJCFAEMMCWJUIR-ZETCQYMHSA-N
• SMILES： O(C)C(C)(C)C[C@H](CCN)O

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (3S)-1-amino-5-methoxy-5-methylhexan-3-ol

Comprehensive Overview of (3S)-1-amino-5-methoxy-5-methylhexan-3-ol (CAS No. 2227759-07-9): Properties, Applications, and Industry Insights

The compound (3S)-1-amino-5-methoxy-5-methylhexan-3-ol (CAS No. 2227759-07-9) is a chiral amino alcohol derivative with significant potential in pharmaceutical and fine chemical synthesis. Its unique stereochemistry, marked by the (3S) configuration, and functional groups, including the amino and methoxy moieties, make it a versatile intermediate for asymmetric synthesis. This article delves into its molecular characteristics, synthetic routes, and emerging applications, while addressing trending topics such as green chemistry, chiral building blocks, and drug discovery.

From a structural perspective, (3S)-1-amino-5-methoxy-5-methylhexan-3-ol features a six-carbon backbone with a hydroxyl group at the third position and an amino group at the terminal carbon. The 5-methoxy-5-methyl substitution introduces steric and electronic effects that influence its reactivity. Researchers are increasingly interested in this compound due to its role in synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its chiral purity (enantiomeric excess >98%) is critical for applications requiring high stereoselectivity.

The synthesis of CAS No. 2227759-07-9 often involves asymmetric hydrogenation or enzymatic resolution techniques, aligning with the industry's shift toward sustainable catalysis. Recent patents highlight its use in peptide mimetics and prodrug formulations, addressing demands for improved drug bioavailability. Analytical methods like HPLC and chiral chromatography are essential for quality control, ensuring compliance with GMP standards.

In the context of AI-driven drug design, (3S)-1-amino-5-methoxy-5-methylhexan-3-ol has garnered attention as a scaffold for virtual screening. Computational models predict its compatibility with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Additionally, its low toxicity profile (as per preliminary in vitro studies) makes it a candidate for cosmetic peptides and nutraceuticals, sectors experiencing exponential growth.

Market trends indicate rising demand for custom synthesis of chiral intermediates like this compound, driven by pharmaceutical outsourcing. Suppliers emphasize scalability and regulatory support, key concerns for buyers on platforms like CheMondis or Sigma-Aldrich. FAQs revolve around storage conditions (recommended: -20°C under nitrogen) and solubility data (soluble in polar solvents like methanol).

Future research may explore its utility in bioconjugation for antibody-drug conjugates (ADCs) or metal-organic frameworks (MOFs), areas with high Google Scholar traction. As industries prioritize carbon-neutral synthesis, biocatalytic production of 2227759-07-9 could become a benchmark for green chemistry metrics.